![molecular formula C14H24N2O4 B6150622 methyl 4-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylate CAS No. 2172396-35-7](/img/no-structure.png)
methyl 4-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylate
Overview
Description
Synthesis Analysis
The tert-butyloxycarbonyl (Boc) group is a protecting group used in organic synthesis. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide . This could be a potential method for synthesizing the compound.Molecular Structure Analysis
The molecular structure of this compound includes an azetidine ring, which is a four-membered cyclic amine, and a pyrrolidine ring, which is a five-membered ring containing nitrogen . The compound also contains a tert-butoxy carbonyl group, which is a common protecting group in organic synthesis .Chemical Reactions Analysis
The Boc group in the compound can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . This deprotection reaction is a common step in the synthesis of complex organic molecules.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'methyl 4-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylate' involves the reaction of tert-butoxycarbonyl azetidine with methyl 3-pyrrolidinecarboxylate in the presence of a suitable catalyst.", "Starting Materials": [ "tert-butoxycarbonyl azetidine", "methyl 3-pyrrolidinecarboxylate" ], "Reaction": [ "Step 1: tert-butoxycarbonyl azetidine is reacted with a suitable catalyst to form an intermediate", "Step 2: The intermediate is then reacted with methyl 3-pyrrolidinecarboxylate to form the desired compound 'methyl 4-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylate'", "Step 3: The product is then purified using standard techniques such as column chromatography or recrystallization" ] } | |
CAS RN |
2172396-35-7 |
Product Name |
methyl 4-{1-[(tert-butoxy)carbonyl]azetidin-3-yl}pyrrolidine-3-carboxylate |
Molecular Formula |
C14H24N2O4 |
Molecular Weight |
284.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
